N-(1-(4-oxocyclohexyl)propyl)acetamide
Cat. No. B8460981
M. Wt: 197.27 g/mol
InChI Key: REPGXEMTBMRJIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08518969B2
Procedure details
A solution of N-(1-1,4-dioxaspiro[4.5]decan-8-ylpropyl)acetamide (as prepared in the previous step, 39 mg, 0.16 mmol, 1.00 equiv) in CH3CN (5 mL) and HCl (1M, 1 mL) was stirred for 2 h at room temperature. The resulting mixture was concentrated under vacuum. The residue was diluted with 10 mL of aq. sodium bicarbonate (1M). The resulting solution was extracted with 2×20 mL of dichloromethane. The organic layers were combined, dried over anhydrous sodium sulfate and concentrated under vacuum to give the title compound as a yellow oil.
Name
N-(1-1,4-dioxaspiro[4.5]decan-8-ylpropyl)acetamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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O1[C:5]2([CH2:10][CH2:9][CH:8]([CH:11]([NH:14][C:15](=[O:17])[CH3:16])[CH2:12][CH3:13])[CH2:7][CH2:6]2)[O:4]CC1.Cl>CC#N>[O:4]=[C:5]1[CH2:10][CH2:9][CH:8]([CH:11]([NH:14][C:15](=[O:17])[CH3:16])[CH2:12][CH3:13])[CH2:7][CH2:6]1
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The resulting mixture was concentrated under vacuum
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ADDITION
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Type
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ADDITION
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Details
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The residue was diluted with 10 mL of aq. sodium bicarbonate (1M)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting solution was extracted with 2×20 mL of dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under vacuum
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C1CCC(CC1)C(CC)NC(C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
